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Compound of Interest

Compound Name: 6-Bromoindoline

Cat. No.: B1282224 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This guide provides essential safety protocols, operational

procedures, and disposal plans for 6-Bromoindoline (CAS No. 63839-24-7), ensuring

laboratory safety and procedural clarity. The information is synthesized from safety data for 6-
Bromoindoline and structurally similar compounds.

Hazard Identification and Classification
6-Bromoindoline is classified as a hazardous substance. The primary hazards associated with

this compound are skin irritation, serious eye irritation, and potential respiratory irritation. It may

also be harmful if swallowed, in contact with skin, or inhaled.[1][2][3]

GHS Hazard Statements:

H302: Harmful if swallowed.[1][2][3]

H312: Harmful in contact with skin.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H332: Harmful if inhaled.[1]

H335: May cause respiratory irritation.[2][3]
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GHS Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2][3]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[2][3]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[2][3]

Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment for handling 6-
Bromoindoline.
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Body Part
Personal Protective
Equipment (PPE)

Specifications and
Recommendations

Eyes/Face Safety Goggles or Face Shield

Wear tightly fitting safety

goggles.[4] A face shield is

recommended for splash

protection.

Skin/Body
Chemical-resistant Lab Coat or

Coveralls

A lab coat should be worn at

all times. For larger quantities

or when there is a higher risk

of splashing, chemical-

resistant coveralls are

recommended.[4]

Hands Chemical-resistant Gloves

Nitrile gloves are suitable for

general use. For prolonged

contact, consider butyl rubber

or neoprene gloves. Always

inspect gloves for any signs of

degradation before use.[4]

Respiratory Respirator

Handle the solid compound in

a well-ventilated area,

preferably under a chemical

fume hood.[4][5] If dust can be

generated, use a respirator

with a particulate filter (e.g.,

N95).[6]

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach is crucial for the safe handling of 6-Bromoindoline. The following

workflow outlines the key steps from preparation to disposal.
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Preparation

Handling

Post-Handling & Disposal

Don Appropriate PPE

Prepare Work Area in Fume Hood

Weigh 6-Bromoindoline

Perform Chemical Reaction

Transfer and Handle Solutions

Decontaminate Glassware and Surfaces

Segregate and Label Hazardous Waste

Dispose of Waste via Licensed Service

Doff and Dispose of PPE

Click to download full resolution via product page

Workflow for the safe handling of 6-Bromoindoline.
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1. Preparation:

Don PPE: Before handling, put on all required personal protective equipment as detailed in

the table above.

Prepare Work Area: Ensure that all operations are conducted in a well-ventilated chemical

fume hood.

Weighing: Carefully weigh the solid 6-Bromoindoline, avoiding the generation of dust.

2. Handling:

Chemical Reactions: When using 6-Bromoindoline in reactions, add it slowly to the reaction

mixture to control any potential exothermic reactions.

Solution Transfer: Use appropriate tools (e.g., pipettes, syringes) for transferring solutions

containing 6-Bromoindoline to minimize the risk of spills.

3. Post-Handling and Disposal:

Decontamination: Thoroughly decontaminate all glassware and surfaces that have come into

contact with 6-Bromoindoline.

Waste Segregation: 6-Bromoindoline is a halogenated organic compound and should be

disposed of in a designated, clearly labeled "Halogenated Organic Waste" container.[7] Do

not mix with non-halogenated waste.

Disposal: All waste containing 6-Bromoindoline must be disposed of through a licensed

professional waste disposal service.[5][7] Follow your institution's and local regulations for

hazardous waste disposal.[8][9]

Doffing PPE: Remove personal protective equipment in the correct order to avoid cross-

contamination, and dispose of single-use items in the appropriate waste stream.

Emergency Procedures
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Situation First-Aid Measures

Eye Contact

Immediately rinse cautiously with water for

several minutes.[9][10] Remove contact lenses

if present and easy to do. Continue rinsing.

Seek immediate medical attention.

Skin Contact

Remove contaminated clothing and wash the

affected area with plenty of soap and water.[9]

[10] If skin irritation occurs, seek medical

attention.

Inhalation

Move the person to fresh air and keep them

comfortable for breathing.[9][10] If respiratory

symptoms develop, seek medical attention.

Ingestion

If swallowed, call a poison center or doctor if

you feel unwell.[9] Rinse mouth. Do NOT induce

vomiting.

Spill

For minor spills, absorb the material with an

inert substance (e.g., vermiculite, sand) and

place it in a sealed container for disposal.[10]

For larger spills, evacuate the area and contact

your institution's Environmental Health and

Safety (EHS) department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.moldb.com/product/63839-24-7
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_6_Bromoindolin_4_ol.pdf
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_6_Bromo_1_methyl_1h_indazol_4_amine_A_Procedural_Guide.pdf
https://www.sigmaaldrich.com/SG/en/product/aldrich/524344
https://www.benchchem.com/pdf/Proper_Disposal_of_6_Bromoisoquinoline_1_carbonitrile_A_Guide_for_Laboratory_Professionals.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAA44422&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AAH66756&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL17703&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1282224#personal-protective-equipment-for-handling-6-bromoindoline
https://www.benchchem.com/product/b1282224#personal-protective-equipment-for-handling-6-bromoindoline
https://www.benchchem.com/product/b1282224#personal-protective-equipment-for-handling-6-bromoindoline
https://www.benchchem.com/product/b1282224#personal-protective-equipment-for-handling-6-bromoindoline
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1282224?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1282224?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

